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Compound of Interest

Compound Name: 2-Iodophenylboronic acid

CAS No.: 1008106-86-2

Cat. No.: B1360912

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key spectroscopic data for 2-
Iodophenylboronic acid (C₆H₆BIO₂), a versatile reagent in organic synthesis, particularly in

Suzuki-Miyaura cross-coupling reactions. Understanding its spectroscopic profile is crucial for

identity confirmation, purity assessment, and reaction monitoring. This document outlines the

expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data, provides generalized experimental protocols, and illustrates a typical analytical workflow.

Chemical Structure and Properties
IUPAC Name: (2-iodophenyl)boronic acid[1]

CAS Number: 1008106-86-2[2][3]

Molecular Formula: C₆H₆BIO₂[1][4]

Molecular Weight: 247.83 g/mol [1][2][3]
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Monoisotopic Mass: 247.95056 Da[1]

Appearance: Typically a solid[2]

Melting Point: 189-194 °C[2][3]

Spectroscopic Data
The following sections present the predicted and characteristic spectroscopic data for 2-
Iodophenylboronic acid. It is important to note that boronic acids can exist in equilibrium with

their cyclic anhydride trimers (boroxines), which can lead to broader signals in NMR and

additional peaks in IR and MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary tool for the structural elucidation of 2-Iodophenylboronic acid.

Spectra are typically recorded in deuterated solvents such as DMSO-d₆ or Methanol-d₄.

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Iodophenylboronic acid

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~8.2 - 8.5 Broad Singlet 2H B(OH)₂

~7.8 - 7.9 Doublet of Doublets 1H
Ar-H (ortho to -

B(OH)₂)

~7.4 - 7.5 Triplet of Doublets 1H Ar-H (para to -I)

~7.1 - 7.2 Triplet of Doublets 1H Ar-H (meta to -I)

~7.9 - 8.0 Doublet of Doublets 1H Ar-H (ortho to -I)

Note: The B(OH)₂ protons are exchangeable and may not always be observed or may appear

as a very broad signal depending on the solvent and water content.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Iodophenylboronic acid

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodophenylboronic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/707899
https://www.sigmaaldrich.com/US/en/product/aldrich/707899
https://www.chemicalbook.com/ChemicalProductProperty_US_CB91013259.aspx
https://www.benchchem.com/product/b1360912/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-iodophenylboronic-acid-a-technical-guide
https://www.benchchem.com/product/b1360912/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-iodophenylboronic-acid-a-technical-guide
https://www.benchchem.com/product/b1360912/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-iodophenylboronic-acid-a-technical-guide
https://www.benchchem.com/product/b1360912/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-iodophenylboronic-acid-a-technical-guide
https://www.benchchem.com/product/b1360912/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-iodophenylboronic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ) ppm Assignment

~145 - 148 C-I

~137 - 139 Ar-C

~132 - 134 Ar-C

~130 - 131 Ar-C

~128 - 129 Ar-C

Not Observed or Broad C-B(OH)₂

Note: The carbon atom directly attached to the boron (C-B) often exhibits a very broad signal or

may not be observed due to quadrupolar relaxation of the boron nucleus.

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the key functional groups present in the molecule. The

spectrum of solid 2-Iodophenylboronic acid is typically obtained using a KBr pellet.

Table 3: Characteristic IR Absorption Bands for 2-Iodophenylboronic acid

Wavenumber (cm⁻¹) Intensity Assignment

3500 - 3200 Strong, Broad

O-H stretch (from B(OH)₂),

often indicating hydrogen

bonding

3100 - 3000 Medium Aromatic C-H stretch

1600 - 1585 Medium Aromatic C=C ring stretch

1500 - 1400 Medium Aromatic C=C ring stretch

1380 - 1320 Strong B-O stretch

1100 - 1000 Medium In-plane C-H bend

900 - 675 Strong Out-of-plane C-H bend

~750 Strong C-I stretch
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Mass Spectrometry (MS)
Mass spectrometry provides information about the mass and fragmentation pattern of the

molecule. Electron Ionization (EI) or Electrospray Ionization (ESI) are common techniques. Due

to the propensity of boronic acids to dehydrate, derivatization is sometimes employed for

analysis.

Table 4: Predicted Mass Spectrometry Data (m/z) for 2-Iodophenylboronic acid

m/z Value Ion Formula Interpretation

248 [C₆H₆BIO₂]⁺ Molecular ion (M⁺)

230 [C₆H₅BI(O)]⁺ Loss of H₂O from M⁺

204 [C₆H₄I]⁺ Loss of B(OH)₂ from M⁺

127 [I]⁺ Iodine cation

77 [C₆H₅]⁺
Phenyl cation (from loss of I

and B(OH)₂)

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data described above.

Instrument parameters should be optimized for the specific equipment used.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve approximately 5-10 mg of 2-Iodophenylboronic acid in 0.6-

0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CD₃OD) in a standard 5 mm NMR

tube. Sonication may be required to aid dissolution.

Instrument: A 400 MHz or 500 MHz NMR spectrometer.

¹H NMR Acquisition:

Pulse Program: Standard single-pulse sequence.

Number of Scans: 16-64, depending on concentration.
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Relaxation Delay: 1-2 seconds.

Spectral Width: 0-12 ppm.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

Relaxation Delay: 2-5 seconds.

Spectral Width: 0-200 ppm.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decay (FID). Reference the spectrum to the residual solvent

peak.

IR Spectroscopy Protocol
Sample Preparation (KBr Pellet):

Grind a small amount (~1-2 mg) of 2-Iodophenylboronic acid with ~100-200 mg of dry,

spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle until a

fine, homogeneous powder is obtained.

Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several

minutes to form a transparent or translucent pellet.

Instrument: Fourier Transform Infrared (FTIR) Spectrometer.

Acquisition:

Place the KBr pellet in the sample holder of the spectrometer.

Record a background spectrum of the empty sample compartment.

Record the sample spectrum over a range of 4000-400 cm⁻¹.
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Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Data Processing: The sample spectrum is automatically ratioed against the background

spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (ESI-MS) Protocol
Sample Preparation: Prepare a dilute solution of 2-Iodophenylboronic acid (~1-10 µg/mL)

in a suitable solvent system, such as a mixture of acetonitrile and water or methanol. A small

amount of formic acid (for positive ion mode) or ammonium hydroxide (for negative ion

mode) can be added to aid ionization.

Instrument: An Electrospray Ionization Mass Spectrometer (ESI-MS), often coupled with a

liquid chromatograph (LC) or a direct infusion pump.

Acquisition (Positive Ion Mode):

Ionization Mode: Electrospray Ionization (ESI), Positive.

Capillary Voltage: 3-4 kV.

Nebulizing Gas (N₂): Flow rate and temperature optimized for the instrument.

Mass Range: m/z 50-500.

Data Processing: The resulting mass spectrum will show the mass-to-charge ratio of the ions

generated. The molecular ion may be observed as protonated [M+H]⁺ or as adducts with

sodium [M+Na]⁺ or potassium [M+K]⁺.

Visualization of Analytical Workflow
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

chemical compound like 2-Iodophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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